Cas no 138869-52-0 (Cyclohexanone, 4-[4-(1,1-dimethylethyl)phenyl]-)

• Product Name: Cyclohexanone, 4-[4-(1,1-dimethylethyl)phenyl]-
• CAS No: 138869-52-0
• MF: C₁₆H₂₂O
• MW: 230.345284938812
• CID: 1266208
• Update Time: 2024-08-04

Cyclohexanone, 4-[4-(1,1-dimethylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-[4-(1,1-dimethylethyl)phenyl]-

• Inchi： 1S/C16H22O/c1-16(2,3)14-8-4-12(5-9-14)13-6-10-15(17)11-7-13/h4-5,8-9,13H,6-7,10-11H2,1-3H3
• InChI Key： QSOGWRBZXSNTSQ-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(C2=CC=C(C(C)(C)C)C=C2)CC1

Computed Properties

• Exact Mass: 230.16716

Experimental Properties

• Density: 0.985±0.06 g/cm3(Predicted)
• Boiling Point: 346.5±31.0 °C(Predicted)
• PSA: 17.07